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Compound of Interest

Compound Name: tert-Amyl acetate

Cat. No.: B1606918 Get Quote

Introduction
Tert-Amyl acetate, also known as 2-methylbutan-2-yl acetate, is a colorless to yellow liquid

with a characteristic banana-like odor.[1] It is utilized as a solvent and in the formulation of

fragrances and flavoring agents. The purity of tert-amyl acetate is crucial for its intended

applications, necessitating an effective purification protocol. This document outlines a standard

laboratory procedure for the purification of tert-amyl acetate, typically following its synthesis

via Fischer esterification. The protocol involves a series of extraction and washing steps to

remove impurities such as residual acid catalyst, unreacted carboxylic acid, and alcohol,

followed by a final distillation to yield the pure ester. This procedure is designed for

researchers, scientists, and professionals in drug development and chemical synthesis.

Materials and Equipment
Reagents:

Crude tert-Amyl Acetate

5% Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (Brine)

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Deionized Water
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Boiling chips

Equipment:

Separatory funnel (appropriate size for the volume of crude product)

Erlenmeyer flasks

Beakers

Graduated cylinders

Round-bottom flask

Simple distillation apparatus (heating mantle, distillation head, condenser, receiving flask)

Thermometer

Support stands and clamps

Funnel

Filter paper

Rotary evaporator (optional)

Experimental Protocol
1. Quenching and Initial Extraction:

Transfer the crude tert-amyl acetate reaction mixture to a separatory funnel.

Add an equal volume of deionized water to the separatory funnel.

Stopper the funnel, and while securely holding the stopper and stopcock, invert the funnel

and vent to release any pressure.

Shake the funnel gently for 1-2 minutes, with periodic venting.[2][3]
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Allow the layers to separate. The organic layer (tert-amyl acetate) is less dense than water

and will be the top layer.[1][4]

Drain the lower aqueous layer and discard it.

2. Neutralization Wash:

To the organic layer remaining in the separatory funnel, add a 5% aqueous sodium

bicarbonate solution in portions. Add approximately one-third of the organic layer volume at a

time.

After each addition, gently swirl the unstoppered funnel until the initial vigorous

effervescence subsides. This step neutralizes any remaining acid catalyst and unreacted

carboxylic acid.[5]

Stopper the funnel and shake gently, remembering to vent frequently to release the carbon

dioxide gas produced.

Allow the layers to separate and drain the lower aqueous layer.

Repeat the sodium bicarbonate wash until no more gas evolution is observed.

3. Brine Wash:

Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution.[3]

This helps to remove any remaining dissolved water and some organic impurities from the

organic layer.

Shake the separatory funnel for 1-2 minutes with venting.

Allow the layers to separate and drain the lower aqueous brine layer.

4. Drying the Organic Layer:

Transfer the washed tert-amyl acetate to a clean, dry Erlenmeyer flask.

Add a suitable amount of anhydrous sodium sulfate or magnesium sulfate to the ester.[5][6]

Start with a small amount and add more until the drying agent no longer clumps together and
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some of it remains free-flowing.[3]

Swirl the flask and let it stand for 10-15 minutes to ensure all water is absorbed.

5. Isolation of the Crude Product:

Decant or filter the dried tert-amyl acetate into a clean, dry round-bottom flask suitable for

distillation.

6. Final Purification by Distillation:

Add a few boiling chips to the round-bottom flask containing the dried tert-amyl acetate.

Assemble a simple distillation apparatus. Ensure all glassware is dry.

Heat the flask gently using a heating mantle.

Collect the fraction that distills at the boiling point of tert-amyl acetate, which is

approximately 125 °C at atmospheric pressure.[7][8] Discard any initial distillate that comes

over at a lower temperature.

Collect the purified product in a pre-weighed receiving flask.

Data Presentation
The physical properties of tert-amyl acetate are summarized in the table below. These values

are critical for monitoring the purification process, particularly the boiling point during distillation,

and for characterizing the final product.
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Property Value Reference

Molecular Weight 130.18 g/mol [1][4]

Boiling Point 125 °C (257 °F) at 760 mmHg [4][7]

Density 0.874 g/mL at 20 °C [4][7]

Appearance Colorless to pale yellow liquid [1][9]

Odor Banana-like [1]

Solubility in Water Sparingly soluble [10]

Solubility in Organic Solvents
Soluble in common organic

solvents
[10]

Diagrams
The following diagram illustrates the workflow for the purification of tert-amyl acetate.

Extraction & Washing
Drying Distillation

Crude Product Water Wash
Add H₂O

Bicarbonate Wash
Separate Layers

Brine Wash

Add NaHCO₃ (aq)
Repeat until no CO₂

Add Anhydrous Na₂SO₄
Add Brine

Filtration Simple Distillation Pure Product
Collect at 125 °C

Click to download full resolution via product page

Caption: Workflow for the purification of tert-Amyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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